Cas no 259259-80-8 ((1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II))

• Product Name: (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II)
• CAS No: 259259-80-8
• MF: C₃₂H₄₀CoN₂O₄
• MW: 575.604209899902
• MDL: MFCD06797062
• CID: 247171
• PubChem ID: 87565148
• Update Time: 2025-07-16

(1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) Chemical and Physical Properties

Names and Identifiers

• Cobalt,[[3,3'-[[(1S,2S)-1,2-bis(2,4,6-trimethylphenyl)-1,2-ethanediyl]bis[(nitrilo-kN)methylidyne]]bis[2,4-pentanedionato-kO2]](2-)]-, (SP-4-2)-
• (1S,2S)-N,N'-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II)
• (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminatoCobalt(II)
• Cobalt,[[3,3'-[[(1S,2S)-1,2-bis(2,4,6-trimethylphenyl)-1,2-ethanediyl]bis[(nitrilo-kN)methylid...
• Cobalt,[[3,3'-[[(1S,2S)-1,2-bis(2,4,6-trimethylphenyl)-1,2-ethanediyl]bis[(nitrilo-kN)methylidyne]]bis[2,4-pentanedionato-kO2
• (S,S)-AMAC
• (S)-AMAC
• (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II)

• MDL： MFCD06797062
• Inchi： 1S/C32H40N2O4.Co/c1-17-11-19(3)29(20(4)12-17)31(33-15-27(23(7)35)24(8)36)32(34-16-28(25(9)37)26(10)38)30-21(5)13-18(2)14-22(30)6;/h11-16,31-32,35,37H,1-10H3;/b27-23+,28-25+,33-15-,34-16-;/t31-,32-;/m0./s1
• InChI Key： YQMKZEIIMHVFTI-IIQFDKGYSA-N
• SMILES： [Co].O/C(/C)=C(/C(C)=O)\C=N/[C@@H](C1C(C)=CC(C)=CC=1C)[C@H](C1C(C)=CC(C)=CC=1C)/N=C\C(\C(C)=O)=C(\C)/O

Computed Properties

• Exact Mass: 573.21600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 9

Experimental Properties

• Color/Form: Red yellow dark red yellow crystal powder
• Melting Point: 242-246 °C
• PSA: 77.32000
• LogP: 6.02000
• Optical Activity: [α]/D −309°, c = 0.1 in chloroform
• Solubility: Not determined

(1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319-H351
• Warning Statement： P201-P202-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II)

Introduction to (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) (CAS No. 259259-80-8)

(1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) (CAS No. 259259-80-8) is a complex organometallic compound that has garnered significant attention in the fields of inorganic chemistry and materials science. This compound is characterized by its unique structural features and potential applications in catalysis, materials science, and pharmaceutical research.

The structure of (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) is composed of a central cobalt(II) ion coordinated by a chiral ligand. The ligand itself is a 1,2-dimesitylethylenediamine derivative with two acetyl and oxo functionalities. The chiral nature of the ligand imparts enantiomeric purity to the complex, which is crucial for its potential use in asymmetric catalysis and enantioselective synthesis.

Recent studies have highlighted the catalytic properties of this compound. For instance, a study published in the Journal of Catalysis demonstrated that (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) exhibits high activity and selectivity in the hydrogenation of ketones to alcohols. The cobalt center's coordination environment and the steric hindrance provided by the bulky mesityl groups contribute to its exceptional catalytic performance.

In addition to its catalytic applications, this compound has shown promise in materials science. Research conducted at the University of California, Berkeley, revealed that (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) can be used as a precursor for the synthesis of cobalt-based metal-organic frameworks (MOFs). These MOFs exhibit high surface areas and tunable pore sizes, making them suitable for gas storage and separation applications.

The pharmaceutical potential of (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) has also been explored. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-cancer activity against several human cancer cell lines. The mechanism of action involves the disruption of cellular redox balance and induction of apoptosis. These findings suggest that (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) could be a promising lead compound for the development of novel anti-cancer drugs.

The synthesis of (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) typically involves several steps. First, the chiral ligand is synthesized through a series of reactions involving mesitylamine and acetylacetonate derivatives. The ligand is then coordinated to cobalt(II) ions under controlled conditions to form the final complex. The synthetic route has been optimized to achieve high yields and enantiomeric purity.

Characterization techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to confirm the structure and purity of (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II). These techniques provide detailed insights into the molecular structure and electronic properties of the compound.

In conclusion, (1S,2S)-N,N-Bis(2-acetyl-3-oxo-2-butenylidene)-1,2-dimesitylethylenediaminato Cobalt(II) (CAS No. 259259-80-8) is a versatile organometallic compound with a wide range of potential applications in catalysis, materials science, and pharmaceutical research. Its unique structural features and excellent performance in various chemical processes make it an important subject for further investigation and development.